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Compound of Interest

Compound Name: Bis(2-ethyloctyl) phthalate

Cat. No.: B15175376 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of bis(2-ethylhexyl) phthalate (DEHP) in a laboratory setting. Adherence to these

procedures is critical to ensure personnel safety and environmental compliance.

Hazard Identification and Regulatory Overview
Bis(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer that poses significant health and

environmental risks. It is classified as a substance that may damage fertility or the unborn child

and is suspected of causing cancer.[1][2][3][4] Due to its toxicity and persistence, DEHP is

regulated as a hazardous substance, and its disposal must comply with local, regional, and

national environmental protection legislation.[1][5] DEHP is considered an environmentally

hazardous substance, very toxic to aquatic life.[3] Improper disposal, such as release into

drains or municipal landfills, can lead to environmental contamination of soil and water.[2][3][6]

Quantitative Data and Specifications
The following table summarizes key quantitative data relevant to the safe handling and

disposal of DEHP.
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Parameter Value Source

UN Number 3082 [3]

UN Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. (bis(2-

ethylhexyl) phthalate)

[3]

Transport Hazard Class 9 (Environmentally Hazardous) [3]

Packing Group
III (Substance presenting low

danger)
[3]

Occupational Exposure Limit

(OEL)
5 mg/m³ (8 h TWA) [1]

Flash Point 195 °C / 383 °F [4]

Aquatic Toxicity (Acute)

LC50 (fish): >0.16 mg/l (96 h)

EC50 (algae): >0.003 mg/l (72

h)

[3]

Standard Operating Protocol for DEHP Waste
Disposal
This protocol outlines the step-by-step procedure for the safe disposal of DEHP from laboratory

operations.

3.1 Personnel Protective Equipment (PPE)

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).[7]

Eye Protection: Use safety goggles or a face shield.[7]

Lab Coat: A flame-resistant lab coat is required to protect skin and clothing.[7]

3.2 Waste Segregation and Collection

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.oltchim.ro/en/uploaded/2011/SDS/DOP_eSDS_rev0_eng.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1041536&productDescription=BIS+2-ETHLHXYL+PTHALAT+9+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://pharmatimesofficial.com/project/what-are-some-best-practices-for-safely-handling-hazardous-chemicals-in-a-laboratory-setting/
https://pharmatimesofficial.com/project/what-are-some-best-practices-for-safely-handling-hazardous-chemicals-in-a-laboratory-setting/
https://pharmatimesofficial.com/project/what-are-some-best-practices-for-safely-handling-hazardous-chemicals-in-a-laboratory-setting/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify Waste: All solutions containing DEHP, contaminated materials (e.g., gloves,

absorbent pads, pipette tips), and empty containers must be treated as hazardous waste.[1]

[8]

Segregate at Source: Do not mix DEHP waste with non-hazardous waste.[5][9] Store

separately from incompatible materials such as strong oxidizers, strong bases, and acids.[1]

[10]

Use Designated Containers:

Collect liquid DEHP waste in a dedicated, leak-proof, and chemically compatible container.

[5][7]

Ensure the container is in good condition and has a secure, tight-fitting lid.[5][10]

Collect solid waste (contaminated gloves, wipes, etc.) in a separate, clearly labeled, and

sealed container.[8]

3.3 Container Labeling and Storage

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "bis(2-ethylhexyl) phthalate," and the appropriate hazard pictograms (e.g.,

health hazard, environmental hazard).[7]

Storage:

Store waste containers in a designated, well-ventilated, cool, and dry secondary

containment area.[1][10]

The storage location should be away from heat sources, open flames, and high-traffic

areas.[1][10]

Ensure containers are stored in a locked-up or otherwise secured location to prevent

unauthorized access.[4]

3.4 Final Disposal
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Professional Disposal: DEHP waste must be disposed of through a licensed and approved

hazardous waste disposal company.[4][8] Do not pour DEHP waste down the drain or

dispose of it with regular household or laboratory trash.[3][9][11]

Contaminated Packaging: Dispose of empty or contaminated product containers in the same

manner as the chemical waste itself.[3][8]

Documentation: Maintain a log of all hazardous waste generated, including quantities and

disposal dates, to comply with regulatory requirements.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1041536&productDescription=BIS+2-ETHLHXYL+PTHALAT+9+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1617361671_Bis-(2-EthylHexyl)Phthalate-CASNO-117-81-7-MSDS.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.agilent.com/cs/library/msds/PS-100-1_NAEnglish.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1762_hoja_seg_en.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1617361671_Bis-(2-EthylHexyl)Phthalate-CASNO-117-81-7-MSDS.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DEHP Waste Disposal Workflow
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Caption: Logical workflow for the proper disposal of DEHP waste.
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Emergency Protocol for DEHP Spills
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

4.1 Spill Response

Alert & Evacuate: Immediately alert personnel in the vicinity. Evacuate the affected area if

the spill is large or in a poorly ventilated space.[9]

Ventilate: Ensure the area is well-ventilated. Use a fume hood if the spill occurs within one.

[7]

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains or waterways.[3][8]

Absorb: Use an inert, non-combustible absorbent material such as sand, silica gel, or a

universal binder to soak up the spill.[8][10] Do not use combustible materials like sawdust.[1]

Collect Waste: Carefully collect the absorbed material and contaminated items using non-

sparking tools and place them into a suitable, labeled container for hazardous waste

disposal.[10]

Decontaminate: Clean the spill area thoroughly.

Dispose: The collected spill cleanup material must be disposed of as hazardous waste

following the protocol in Section 3.0.[8]
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DEHP Spill Response Protocol
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Caption: Step-by-step emergency response workflow for DEHP spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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